4-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol

• IUPAC Name: 4-chloro-1,7-dihydropyrrolo[2,3-b]pyridin-6-one
• InChI: InChI=1S/C7H5ClN2O/c8-5-3-6(11)10-7-4(5)1-2-9-7/h1-3H,(H2,9,10,11)
• InChI Key: QQEDZZBQLURVDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C(=CC(=O)N2)Cl
• Molecular Formula: C7H5ClN2O
• Molecular Weight: 168.58 g/mol
• CAS No.: 1190321-61-9

Description

4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is a chemical compound with the molecular formula C7H5ClN2O. It is used as an intermediate in the synthesis of the drug tofacitinib, which is used for the treatment of moderate to severe rheumatoid arthritis in adults who are intolerant or unresponsive to methotrexate. It can also be used as a biochemical reagent for life science related research.

Molecular Structure Analysis

The molecular structure of this compound has been studied using high-resolution X-ray diffraction data. The molecule has a pyrrolopyridine skeleton, with covalent N-C and C-C bonds established by (3, -1) bond critical points associated with relatively large electron densities.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 168.58. Its InChI code is 1S/C7H5ClN2O/c8-5-3-6(11)10-7-4(5)1-2-9-7/h1-3H, (H2,9,10,11).

Scientific Research Applications

Synthesis and Reactivity

• 4-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol serves as a versatile building block in the synthesis of various heterocyclic compounds. It has been used to synthesize 4-substituted 7-azaindole derivatives through nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006).

Material Science and Optics

• The compound has been involved in the synthesis of novel heterocycles like 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one, which have applications in non-linear optics due to their hyperpolarizability properties (Murthy et al., 2017).

Electronic Structure Analysis

• High-resolution X-ray diffraction studies on 4-chloro-1H-pyrrolo[2,3-b]pyridine have helped in understanding its electronic structure and bonding scheme, which is crucial for its applications in various fields (Hazra et al., 2012).

Semiconductor Research

• Its derivatives have been studied for their potential in semiconductor applications, particularly in the context of nitrogen-embedded small molecule semiconducting materials (Zhou et al., 2019).

Biological Activity

• Certain derivatives of this compound have been synthesized and characterized for potential biological activities. These include compounds like 4-amino-1-(2,4-dichlorophenyl)-3-(3,4-dimethoxyphenyl)-6-phenyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile, which may have implications in medicinal chemistry (Sroor, 2019).

Antibacterial Properties

• Some synthesized pyrrolo[2,3-b]pyridine compounds have been screened for their antibacterial properties, indicating potential applications in the development of new antibiotics (Abdel-Mohsen & Geies, 2008).